Cas no 2679835-34-6 (rac-(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid
• CAS No: 2679835-34-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 6030247
• PubChem ID: 97300460
• Update Time: 2025-06-14

rac-(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid
• EN300-6764799
• 2679835-34-6

• Inchi： 1S/C9H17NO3/c1-4-13-6-5-9(10,7(11)12)8(6,2)3/h6H,4-5,10H2,1-3H3,(H,11,12)/t6-,9-/m1/s1
• InChI Key： SYHVEFMYHPPEGV-HZGVNTEJSA-N
• SMILES： O(CC)[C@@H]1C[C@@](C(=O)O)(C1(C)C)N

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 72.6Ų

Additional information on rac-(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid

Research Briefing on rac-(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid (CAS: 2679835-34-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of cyclobutane derivatives, particularly rac-(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid (CAS: 2679835-34-6). This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of rac-(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid has been optimized in recent studies, with a focus on improving yield and enantiomeric purity. Researchers have employed advanced catalytic methods, including asymmetric hydrogenation and enzymatic resolution, to achieve high stereoselectivity. The compound's rigid cyclobutane ring and functional groups make it a promising scaffold for the design of novel bioactive molecules, particularly in the context of targeting protein-protein interactions and enzyme inhibition.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key biological pathways. For instance, rac-(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid has shown inhibitory activity against specific proteases and kinases, suggesting its utility in treating diseases such as cancer and inflammatory disorders. Additionally, its ability to penetrate cell membranes and exhibit low cytotoxicity makes it an attractive candidate for further drug development.

Recent preclinical evaluations have explored the pharmacokinetic and pharmacodynamic properties of this compound. Studies indicate favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization is required to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these challenges and advance the compound toward clinical trials.

In conclusion, rac-(1R,3S)-1-amino-3-ethoxy-2,2-dimethylcyclobutane-1-carboxylic acid represents a promising lead compound in medicinal chemistry. Its unique structural features and demonstrated biological activity warrant continued investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models. The ongoing progress in this area underscores the importance of cyclobutane derivatives in modern drug discovery.